Cas no 124663-08-7 (1-(3H-Benzoimidazol-5-yl)-2-bromoethanone)

• Product Name: 1-(3H-Benzoimidazol-5-yl)-2-bromoethanone
• CAS No: 124663-08-7
• MF: C₉H₇BrN₂O
• MW: 239.068681001663
• MDL: MFCD29918645
• CID: 4691044
• PubChem ID: 15617721
• Update Time: 2024-03-01

1-(3H-Benzoimidazol-5-yl)-2-bromoethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3H-Benzoimidazol-5-yl)-2-bromoethanone
• 1-(3H-Benzoimidazol-5-yl)-2-bromo-ethanone

• MDL： MFCD29918645
• Inchi： 1S/C9H7BrN2O/c10-4-9(13)6-1-2-7-8(3-6)12-5-11-7/h1-3,5H,4H2,(H,11,12)
• InChI Key： HBMCWXQHVRXQTB-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC2=C(C=1)NC=N2)=O

Computed Properties

• Exact Mass: 237.97418g/mol
• Monoisotopic Mass: 237.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 45.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles